3-[(4-chlorophenyl)thio]-N-(3-nitrophenyl)propanamide

• IUPAC Name: 3-(4-chlorophenyl)sulfanyl-N-(3-nitrophenyl)propanamide
• InChI: InChI=1S/C15H13ClN2O3S/c16-11-4-6-14(7-5-11)22-9-8-15(19)17-12-2-1-3-13(10-12)18(20)21/h1-7,10H,8-9H2,(H,17,19)
• InChI Key: PTWRWCYKKKEPMD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])NC(=O)CCSC2=CC=C(C=C2)Cl
• Molecular Formula: C15H13ClN2O3S
• Molecular Weight: 336.8 g/mol

Description

3-[(4-chlorophenyl)thio]-N-(3-nitrophenyl)propanamide, also known as CCTN, is a chemical compound that has been extensively studied for its potential use as a pharmacological tool in scientific research. This compound belongs to the class of amides and has a molecular weight of 345.8 g/mol.

Mechanism of Action

3-[(4-chlorophenyl)thio]-N-(3-nitrophenyl)propanamide inhibits the activity of PTP1B by binding to the catalytic site of the enzyme. This results in the dephosphorylation of insulin receptor substrate 1 (IRS-1), which is a downstream target of PTP1B. This leads to an increase in insulin signaling and glucose uptake in cells. This compound also induces apoptosis in cancer cells by activating the caspase cascade and inhibiting the anti-apoptotic protein Bcl-2.
Biochemical and Physiological Effects
This compound has been shown to improve glucose tolerance and insulin sensitivity in animal models of diabetes. It has also been shown to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells. This compound has been found to induce cell cycle arrest and apoptosis in cancer cells. Additionally, this compound has been shown to inhibit the production of inflammatory cytokines in macrophages, which may have implications for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-[(4-chlorophenyl)thio]-N-(3-nitrophenyl)propanamide in lab experiments is its high potency and selectivity for PTP1B. This compound has been shown to be a more potent inhibitor of PTP1B than other compounds such as vanadate and phenylarsine oxide. However, one limitation of using this compound is its potential toxicity, as it has been shown to induce liver damage in some animal models. Additionally, this compound may have off-target effects on other enzymes and proteins, which may complicate the interpretation of experimental results.

Future Directions

There are several areas of future research that could be explored with regards to 3-[(4-chlorophenyl)thio]-N-(3-nitrophenyl)propanamide. One area of interest is the development of more potent and selective inhibitors of PTP1B, which could have implications for the treatment of diabetes and other metabolic disorders. Another area of research is the investigation of the role of PTP1B in cancer progression and the development of PTP1B-targeted therapies for cancer treatment. Additionally, the potential off-target effects of this compound on other enzymes and proteins could be further investigated to better understand its mechanism of action.

Synthesis Methods

The synthesis of 3-[(4-chlorophenyl)thio]-N-(3-nitrophenyl)propanamide involves the reaction of 4-chlorothiophenol with 3-nitrobenzoyl chloride in the presence of triethylamine. The resulting product is then treated with 3-chloropropanoyl chloride in the presence of triethylamine to obtain this compound. This synthesis method has been optimized to produce high yields of pure this compound.

Scientific Research Applications

3-[(4-chlorophenyl)thio]-N-(3-nitrophenyl)propanamide has been used as a pharmacological tool in various scientific research studies. It has been shown to inhibit the activity of the enzyme protein tyrosine phosphatase 1B (PTP1B), which is involved in the regulation of insulin signaling and glucose metabolism. This compound has also been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. Additionally, this compound has been used as a probe to study the role of PTP1B in various cellular processes.